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Introduction
Calystegine A3 is a naturally occurring polyhydroxylated nortropane alkaloid belonging to the

calystegine class of compounds. These compounds, also known as iminosugars, are

analogues of sugars where the ring oxygen has been replaced by a nitrogen atom. This

structural feature confers upon them the ability to act as potent inhibitors of various

glycosidases, enzymes that play crucial roles in a wide range of biological processes. The

unique structure and biological activity of Calystegine A3 have garnered significant interest

within the scientific community, particularly in the fields of glycobiology and drug discovery. This

technical guide provides a comprehensive overview of the chemical structure, properties, and

relevant experimental data for Calystegine A3.

Chemical Structure and Properties
Calystegine A3 possesses a bicyclic nortropane core substituted with three hydroxyl groups.

Its systematic IUPAC name is (1R,2S,3R,5R)-8-azabicyclo[3.2.1]octane-1,2,3-triol[1]. The

stereochemistry of the hydroxyl groups is crucial for its biological activity.

Below is a two-dimensional representation of the chemical structure of Calystegine A3:

Caption: 2D Chemical Structure of Calystegine A3.
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A summary of the key chemical and physical properties of Calystegine A3 is presented in the

table below for easy reference.

Property Value Reference

IUPAC Name

(1R,2S,3R,5R)-8-

azabicyclo[3.2.1]octane-1,2,3-

triol

[1]

CAS Number 131580-36-4 [1]

Molecular Formula C₇H₁₃NO₃ [1]

Molecular Weight 159.18 g/mol [1]

SMILES
C1C[C@]2(--INVALID-LINK--

O">C@HO)O
[1]

InChI Key
XOCBOVUINUHZJA-

MVIOUDGNSA-N
[1]

Experimental Data
Natural Occurrence and Isolation
Calystegine A3 is found in various plant species, most notably in the Solanaceae family,

including potatoes (Solanum tuberosum) and eggplants (Solanum melongena), as well as in

the Convolvulaceae family.[2][3][4]

A general workflow for the isolation of Calystegine A3 from plant material is depicted below.

This typically involves extraction, followed by ion-exchange chromatography to separate the

basic alkaloids from other plant constituents.
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Plant Material (e.g., Potato Sprouts)

Extraction with Aqueous Solvent

Filtration/Centrifugation

Cation-Exchange Chromatography

Elution with Ammonia Solution

Further Purification (e.g., HPLC)

Pure Calystegine A3

Glycoside Substrate

Competitive Binding to Active SiteGlycosidase Enzyme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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